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Compound of Interest

Compound Name: JNJ-26070109

Cat. No.: B15615440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

JNJ-26070109, a potent, orally bioactive cholecystokinin 2 (CCK2) receptor antagonist. Given

the absence of a publicly available, specific Safety Data Sheet (SDS), this information is based

on guidelines for handling potent research compounds and data from a representative SDS for

a similar small molecule. A thorough risk assessment should be conducted for all planned

experimental procedures.

Personal Protective Equipment (PPE)
A risk-based approach is essential for selecting the appropriate level of PPE. The following

table summarizes recommended PPE for laboratory activities involving JNJ-26070109.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95/FFP3 respirator within a

certified chemical fume hood.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., nitrile gloves).-

Disposable sleeves.- Safety

glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and

inhalation of the potent

compound in powder form. Full

respiratory protection and

double gloving are critical to

prevent exposure.[1]

Solution Preparation

- Certified chemical fume hood

or other ventilated enclosure.-

Lab coat.- Safety glasses with

side shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills still exists.

[1]

General Laboratory Handling
- Lab coat.- Safety glasses.-

Nitrile gloves.

Standard laboratory practice to

prevent contamination of

personal clothing and protect

against incidental contact.[2]

Operational Plans
Engineering Controls

Ventilation: All work with solid JNJ-26070109 should be conducted in a certified chemical

fume hood or other appropriate ventilated enclosure to minimize inhalation exposure.[3][4]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the work area.[3]

First Aid Measures
In the event of exposure, follow these immediate steps:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek prompt medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[3]

Disposal Plan
The disposal of JNJ-26070109 and all contaminated materials must be managed as hazardous

waste to prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure Rationale

Unused/Expired Compound

- Collect in a clearly labeled,

sealed, and compatible

container.- Dispose of through

a certified hazardous waste

vendor.

To prevent the release of the

potent compound into the

environment. Do not dispose

of down the drain or in regular

trash.[1]

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

To prevent accidental

exposure from contaminated

sharps and other labware.[1]

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully remove PPE to

avoid self-contamination.-

Place in a sealed bag or

container labeled as

hazardous waste.

To ensure all potentially

contaminated disposable items

are handled as hazardous

waste.[1]

Aqueous Waste

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility is confirmed.

To prevent uncontrolled

chemical reactions and ensure

proper disposal of liquid waste

containing the compound.[1]

Experimental Workflow
The following diagram outlines the key steps for safely handling JNJ-26070109 in a research

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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